2-((3-fluorobenzyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-[(3-fluorophenyl)methylsulfanyl]-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H18FN3O2S/c1-30-18-9-5-8-17(13-18)28-23(29)22-21(19-10-2-3-11-20(19)26-22)27-24(28)31-14-15-6-4-7-16(25)12-15/h2-13,26H,14H2,1H3
• InChI Key: DCVGPOKHRGSVBV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC5=CC(=CC=C5)F
• Molecular Formula: C24H18FN3O2S
• Molecular Weight: 431.5 g/mol

Description

2-((3-fluorobenzyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a compound that belongs to the family of pyrimidoindole derivatives. The compound has been the subject of scientific research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Potential as Hepatitis B Virus Inhibitor

Compounds with structures resembling 2-((3-fluorobenzyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one have been investigated for their antiviral properties, specifically against the Hepatitis B virus (HBV). A study highlighted the synthesis and characterization of a novel compound with nanomolar inhibitory activity against HBV, indicating that similar compounds could serve as potent antiviral agents (Ivashchenko et al., 2019).

Larvicidal Activity

Another area of interest is the larvicidal activity of pyrimidine derivatives. Research has demonstrated that certain pyrimidine compounds exhibit significant larvicidal effects against third instar larvae. This suggests that 2-((3-fluorobenzyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one could potentially be explored for its efficacy in controlling mosquito populations and reducing the spread of mosquito-borne diseases (Gorle et al., 2016).

Anti-HBV Activity

The investigation into the anti-HBV activity of compounds is crucial for developing new treatments for hepatitis B. A study on a structurally similar compound found that it possesses good anti-HBV activity, reinforcing the potential of our compound of interest in antiviral research (Lv Zhi, 2009).

Antimicrobial Activity

Research into pyrimidine and thiophene derivatives has shown that these compounds can have potent antimicrobial effects. This suggests that 2-((3-fluorobenzyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one might also exhibit antimicrobial properties, potentially against a broad spectrum of microbial pathogens (Puthran et al., 2019).

Anti-inflammatory and Analgesic Activity

The synthesis and evaluation of novel compounds for their anti-inflammatory and analgesic properties are significant for developing new pharmaceuticals. Compounds structurally related to 2-((3-fluorobenzyl)thio)-3-(3-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one have been found to possess these activities, suggesting potential applications in pain management and inflammation control (Muchowski et al., 1985).